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Compound of Interest

Compound Name: 5-Methylquinoline

Cat. No.: B1294701

This guide provides a comprehensive overview of the physical properties of 5-
Methylquinoline, with a specific focus on its melting and boiling points. The information is
tailored for researchers, scientists, and professionals in drug development, presenting

guantitative data, experimental methodologies, and a visual representation of the experimental
workflow.

Quantitative Data Summary

The physical properties of 5-Methylquinoline have been determined through various
experimental measurements. A summary of the reported values for its melting and boiling
points is presented below.
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Physical Property Value Notes

Melting Point 19 °C

At standard atmospheric

Boiling Point 257.85 °C
pressure.[1][2][3]

At standard atmospheric

258 °C

pressure.[4]

At standard atmospheric
262.7 °C

pressure.[1][2][5]

At a reduced pressure of 2.0
129 °C

kPa.[1][2][5]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 5-
Methylquinoline are not detailed in the provided search results, standard methodologies for
determining melting and boiling points are well-established in organic chemistry.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline compound, this typically occurs over a narrow temperature range. The
following is a generalized protocol for melting point determination using a capillary tube
method, often employed with a Mel-Temp apparatus or similar device.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Sample of 5-Methylquinoline

Mortar and pestle (if sample needs to be pulverized)
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e Thermometer

Procedure:

o Sample Preparation: A small amount of the crystalline sample is placed into a capillary tube,
which is then tapped gently to pack the solid into the bottom. The sample height in the tube
should be approximately 1-2 mm for even heating.[6]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[6]

e Heating: The sample is heated, and the temperature is monitored closely.[7] For efficiency,
an initial rapid heating can be performed to determine an approximate melting range.[7]
Subsequently, a second, more precise measurement is conducted with a slower heating rate
near the expected melting point.

o Observation and Recording: The melting range is recorded from the temperature at which
the first droplet of liquid appears (T1) to the temperature at which the entire sample has
melted (T2).[6] A sharp melting point range (typically 0.5-1°C) is indicative of a pure
compound.[6]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. The following describes a common method for determining the boiling point
of a liquid.

Apparatus and Materials:

e Small test tube or vial

o Capillary tube (sealed at one end)

e Thermometer

e Heating apparatus (e.g., oil bath or heating block)

o Rubber band or wire to attach the test tube to the thermometer
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Procedure:

Sample Preparation: A small amount of the liquid sample is placed in a small test tube or
vial. A capillary tube, sealed at one end, is placed into the liquid with the open end down.

o Apparatus Setup: The test tube is attached to a thermometer. The setup is then immersed in
a heating bath.

e Heating: The apparatus is heated, causing the liquid to vaporize and air to be expelled from
the capillary tube.

o Observation and Recording: Heating is continued until a steady stream of bubbles emerges
from the capillary tube. The heat is then removed, and the liquid is allowed to cool. The
boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Visualization of Experimental Workflow

The following diagram illustrates the general logical workflow for the determination of the
melting and boiling points of a chemical substance like 5-Methylquinoline.
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Melting Point Determination Boiling Point Determination

Start: Obtain 5-Methylquinoline Sample Start: Obtain 5-Methylquinoline Sample

Prepare Sample in Capillary Tube Prepare Sample in Test Tube with Inverted Capillary
\ 4 \ 4
Place in Melting Point Apparatus Assemble Apparatus with Thermometer
\ 4 \ 4
Heat Sample and Monitor Temperature Heat Sample in Bath
\ 4 \ 4
Observe Phase Change (Solid to Liquid) Observe Bubble Stream and Subsequent Liquid Rise
\ 4 \ 4
Record Melting Temperature Range Record Boiling Temperature

End: Boiling Point Determined

End: Melting Point Determined

Click to download full resolution via product page

Caption: Workflow for Melting and Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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